molecular formula C7H11ClN2O2S2 B6222695 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride CAS No. 2758004-27-0

3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride

Cat. No. B6222695
CAS RN: 2758004-27-0
M. Wt: 254.8
InChI Key:
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Description

3-Amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride, also known as 3-AMSB, is a sulfonamide-based compound that is widely used in scientific research. It is a white crystalline solid with a melting point of approximately 132°C, and a molecular weight of 254.7 g/mol. 3-AMSB is soluble in water and ethanol, and is used in a variety of applications, including as a reagent in organic synthesis, as a catalyst in the production of pharmaceuticals, and as a therapeutic agent in the treatment of various diseases.

Scientific Research Applications

3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the production of pharmaceuticals, and as a therapeutic agent in the treatment of various diseases. It is also used in the synthesis of other compounds, such as N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride, which is used in the treatment of urinary tract infections. In addition, 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride is used in the synthesis of various other compounds, such as 4-Amino-N-methyl-3-sulfanylbenzene-1-sulfonamide hydrochloride, which is used in the treatment of acne.

Mechanism of Action

The mechanism of action of 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride is not fully understood, although it is believed to act as an inhibitor of the enzyme dihydropteroate synthase (DHPS). DHPS is an enzyme involved in the biosynthesis of folic acid, and inhibition of this enzyme can lead to a decrease in the availability of this essential nutrient. In addition, 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride is believed to act as an antagonist of the enzyme dihydrofolate reductase (DHFR). DHFR is an enzyme involved in the metabolism of folic acid, and inhibition of this enzyme can lead to a decrease in the availability of this essential nutrient.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride depend on the dose and route of administration. At low doses, 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride has been found to have an anti-inflammatory effect, as well as an inhibitory effect on the enzyme DHPS, leading to a decrease in the availability of folic acid. At higher doses, 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride has been shown to have a pro-inflammatory effect, as well as an inhibitory effect on the enzyme DHFR, leading to a decrease in the availability of folic acid. In addition, 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride has been found to have an inhibitory effect on the uptake of glucose by cells, leading to an increase in the levels of glucose in the blood.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride in laboratory experiments include its low cost, high solubility, and ease of synthesis. Additionally, 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride has been found to have a wide range of applications in scientific research, making it a versatile and valuable reagent. However, the use of 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride in laboratory experiments is not without its limitations. For example, 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride has been found to have a pro-inflammatory effect at higher doses, and its effects on the enzyme DHFR are not fully understood.

Future Directions

There are a number of potential future directions for the use of 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride in scientific research. For example, further research could be conducted to explore the potential of 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride as an inhibitor of DHFR, as well as its potential anti-inflammatory effects. Additionally, further research could be conducted to explore the potential of 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride as a therapeutic agent for the treatment of various diseases. Additionally, further research could be conducted to explore the potential of 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride as a catalyst in the production of pharmaceuticals. Finally, further research could be conducted to explore the potential of 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride as a reagent in organic synthesis.

Synthesis Methods

3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride can be synthesized via a number of different methods, including the use of a base-catalyzed reaction of aniline with sulfanilamide. This method involves the reaction of aniline and sulfanilamide in the presence of a base, such as sodium hydroxide, to produce 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride. The reaction is typically conducted at a temperature of around 70°C, and the product is then purified by recrystallization.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride involves the reaction of 3-nitro-N-methyl-4-sulfanylbenzenesulfonamide with hydrogen gas in the presence of palladium catalyst to yield 3-amino-N-methyl-4-sulfanylbenzenesulfonamide. This compound is then reacted with hydrochloric acid to obtain the final product, 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride.", "Starting Materials": [ "3-nitro-N-methyl-4-sulfanylbenzenesulfonamide", "Hydrogen gas", "Palladium catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3-nitro-N-methyl-4-sulfanylbenzenesulfonamide is dissolved in a suitable solvent and hydrogen gas is bubbled through the solution in the presence of palladium catalyst.", "Step 2: The reaction mixture is stirred at a suitable temperature and pressure until the reaction is complete.", "Step 3: The palladium catalyst is removed by filtration and the solvent is evaporated to obtain 3-amino-N-methyl-4-sulfanylbenzenesulfonamide as a solid.", "Step 4: 3-amino-N-methyl-4-sulfanylbenzenesulfonamide is dissolved in hydrochloric acid and the mixture is stirred at a suitable temperature until the reaction is complete.", "Step 5: The solvent is evaporated and the resulting solid is washed with a suitable solvent to obtain 3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride as a white crystalline solid." ] }

CAS RN

2758004-27-0

Product Name

3-amino-N-methyl-4-sulfanylbenzene-1-sulfonamide hydrochloride

Molecular Formula

C7H11ClN2O2S2

Molecular Weight

254.8

Purity

95

Origin of Product

United States

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